3-Chloro-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: 3-chloro-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C7H5ClN2/c8-6-3-10-7-4-9-2-1-5(6)7/h1-4,10H
• InChI Key: JFVCPZNYTPZOIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1C(=CN2)Cl
• Molecular Formula: C7H5ClN2
• Molecular Weight: 152.58 g/mol

Description

3-Chloro-1H-pyrrolo[2,3-c]pyridine is a heterocyclic molecule. It can be utilized as a pharmaceutical building block.

Scientific Research Applications

Synthesis and Reactivity

• Towards New Heterocycles : The synthesis and characterization of heterocyclic compounds related to 3-Chloro-1H-pyrrolo[2,3-c]pyridine, focusing on their potential in nonlinear optics and as precursors for developing new pharmaceuticals due to their stability and reactivity. The studies on compounds like 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one highlight the importance of chloro-substituted pyrrolopyridines in drug development and materials science (Murthy et al., 2017).

Materials Science Applications

• Electronic Structure and Charge Distribution : Analysis of the electronic structure and charge distribution in chloro-substituted pyrrolopyridines, like 4-chloro-1H-pyrrolo[2,3-b]pyridine, for applications in materials science. These studies provide insights into the stability, electronic properties, and potential use of these compounds in the development of electronic and photonic materials (Hazra et al., 2012).

Pharmaceutical Applications

• Anticancer Prospects : The investigation of chloro-substituted pyrrolopyridines for their potential in anticancer drug development. The study on the docking of related compounds with biological targets suggests their utility as lead compounds in the synthesis of new anticancer agents (Murthy et al., 2017).